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Compound of Interest

Compound Name: Sincalide ammonium

Cat. No.: B2700472 Get Quote

Application Notes and Protocols for Sincalide
Ammonium
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed protocols for the preparation, storage, and handling of Sincalide
ammonium in a laboratory setting. Sincalide, the C-terminal octapeptide of cholecystokinin

(CCK), is a potent agonist for cholecystokinin-A (CCK-A) receptors and is widely used in

research to study gastrointestinal motility, pancreatic secretion, and satiety signaling.

Product Information and Mechanism of Action
Sincalide is a synthetic peptide that mimics the physiological actions of endogenous

cholecystokinin.[1][2] When administered, it binds with high affinity to CCK-A receptors, which

are primarily located on the smooth muscle cells of the gallbladder and pancreatic acinar cells.

[1] This interaction initiates a G-protein-coupled signaling cascade, leading to gallbladder

contraction and the secretion of pancreatic enzymes.[1][2]

Table 1: Chemical and Physical Properties of Sincalide Ammonium
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Property Value References

Chemical Name
Cholecystokinin
Octapeptide (26-33)

[3]

Molecular Formula C₄₉H₆₂N₁₀O₁₆S₃ • xNH₃ [4]

Molecular Weight 1143.27 g/mol (as free acid) [3][4]

Appearance
Lyophilized white to off-white

cake or powder
[5]

Solubility

Slightly soluble in water and

methanol. Soluble in PBS (0.5

mg/mL) and DMSO.

[3][4]

| Storage (Lyophilized) | Store at -20°C for long-term stability. May be stored at controlled room

temperature (20-25°C) for shorter periods. |[3][4][5][6] |

Preparation of Sincalide Stock and Working
Solutions
Proper reconstitution and dilution are critical for experimental success. The following protocols

outline the recommended procedures.

Protocol 1: Reconstitution of Lyophilized Sincalide

This protocol describes the preparation of a concentrated stock solution from lyophilized

powder.

Materials:

Sincalide ammonium, lyophilized powder vial

Sterile Water for Injection, USP, or preservative-free 0.9% Sodium Chloride Injection, USP

Sterile, low-protein binding microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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Procedure:

Before opening, centrifuge the vial of lyophilized Sincalide to ensure all powder is collected

at the bottom.[4]

Allow the vial to equilibrate to room temperature.

Aseptically add the appropriate volume of sterile solvent (e.g., 5 mL of Sterile Water for

Injection) to the vial.[5][7] Some formulations may specify reconstitution in 0.9% Sodium

Chloride.[8]

Gently swirl the vial to dissolve the contents completely. Avoid vigorous shaking or vortexing,

which can cause peptide degradation.

Visually inspect the solution to ensure it is clear, colorless, and free of particulate matter

before use.[5][9]

This reconstituted solution is now the stock solution. Note the final concentration based on

the amount of Sincalide per vial and the volume of solvent added.

Protocol 2: Preparation of Diluted Working Solutions

This protocol is for preparing ready-to-use solutions for intravenous infusion or other

experimental applications.

Materials:

Reconstituted Sincalide stock solution

0.9% Sodium Chloride Injection, USP, or other appropriate buffer (e.g., PBS)

Sterile tubes or infusion bags

Procedure:

Withdraw the required volume of the reconstituted stock solution based on the desired final

concentration and total volume.
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Dilute the stock solution with the appropriate vehicle, such as 0.9% Sodium Chloride

Injection.[5][7] For example, to prepare a solution for infusion, a specific dose (e.g., 1.4 mcg)

can be diluted into 30 mL or 100 mL of saline.[7][9]

Gently mix the solution.

Visually inspect the final diluted solution for clarity and absence of particulates.[7]

Label the solution clearly with the concentration, date, and time of preparation.

Storage and Stability
The stability of Sincalide is dependent on its form (lyophilized vs. solution) and storage

temperature.

Table 2: Recommended Storage Conditions for Sincalide Ammonium

Form
Storage
Temperature

Duration References

Lyophilized Powder -20°C Long-term [3][4][6]

Room Temperature

(20-25°C)

Per manufacturer

(e.g., 24 months)
[5][10]

Reconstituted Stock

Solution

Room Temperature

(20-25°C)
Up to 8 hours [5][7][9]

Refrigerated (2-8°C) Up to 24 hours [11]

| Diluted Infusion Solution | Room Temperature (20-25°C) | Discard after 1 hour |[5][7][10] |

Extended Stability Data: A chemical stability study using high-performance liquid

chromatography demonstrated that reconstituted Sincalide may be chemically stable for up to 8

days when stored at either room temperature or under refrigeration.[12] However, this study did

not assess microbial stability.[12] Therefore, for laboratory research where sterility is

paramount, it is recommended to adhere to the shorter, established timeframes or to filter-

sterilize and perform appropriate quality control if extending use.
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Experimental Workflows and Signaling
Troubleshooting

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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